methyl N-(1-phenyl-4,5-dihydro-1H-pyrazol-3-yl)imidothiocarbamate hydroiodide
Overview
Description
Methyl N-(1-phenyl-4,5-dihydro-1H-pyrazol-3-yl)imidothiocarbamate hydroiodide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields.
Mechanism of Action
The mechanism of action of methyl N-(1-phenyl-4,5-dihydro-1H-pyrazol-3-yl)imidothiocarbamate hydroiodide is not fully understood. However, it has been suggested that the compound may act by inhibiting certain enzymes or proteins involved in the biological processes it affects. For example, studies have shown that this compound can inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis.
Biochemical and Physiological Effects:
Methyl N-(1-phenyl-4,5-dihydro-1H-pyrazol-3-yl)imidothiocarbamate hydroiodide has been shown to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells, reduce inflammation, and exhibit antimicrobial activity. Additionally, this compound has been shown to have neuroprotective effects and to improve cognitive function.
Advantages and Limitations for Lab Experiments
One of the main advantages of using methyl N-(1-phenyl-4,5-dihydro-1H-pyrazol-3-yl)imidothiocarbamate hydroiodide in lab experiments is its well-established synthesis method and known chemical properties. Additionally, its potential applications in various research fields make it a versatile tool for scientific studies. However, one limitation of this compound is its potential toxicity, which must be carefully evaluated in any research study.
Future Directions
There are several potential future directions for research involving methyl N-(1-phenyl-4,5-dihydro-1H-pyrazol-3-yl)imidothiocarbamate hydroiodide. One area of interest is its potential use in the development of novel drugs for the treatment of cancer and other diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various research fields. Finally, research is needed to evaluate the safety and toxicity of this compound in different biological systems.
Scientific Research Applications
Methyl N-(1-phenyl-4,5-dihydro-1H-pyrazol-3-yl)imidothiocarbamate hydroiodide has been extensively studied for its potential applications in various research fields. It has been shown to exhibit antitumor, antimicrobial, and anti-inflammatory activities. Additionally, this compound has been used in the development of novel drugs and as a tool for studying biological processes.
properties
IUPAC Name |
methyl N'-(2-phenyl-3,4-dihydropyrazol-5-yl)carbamimidothioate;hydroiodide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N4S.HI/c1-16-11(12)13-10-7-8-15(14-10)9-5-3-2-4-6-9;/h2-6H,7-8H2,1H3,(H2,12,13,14);1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KSRPRADLYUFDLS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC(=NC1=NN(CC1)C2=CC=CC=C2)N.I |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15IN4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
methyl N'-(2-phenyl-3,4-dihydropyrazol-5-yl)carbamimidothioate;hydroiodide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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